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Compound of Interest

D-Threonine Benzyl Ester
Compound Name: .
Hydrochloride

Cat. No.: B570760

An In-depth Technical Guide on H-D-Thr-OBzl|-HCI

This guide provides a comprehensive overview of the chemical and physical properties of H-D-
Thr-OBzl|-HCI (D-Threonine benzyl ester hydrochloride), a key reagent in peptide synthesis
and pharmaceutical research.

Chemical Properties and Identification

H-D-Thr-OBzl-HCl is the hydrochloride salt of the benzyl ester of D-threonine. The benzyl ester
group serves as a protecting group for the carboxylic acid functionality of D-threonine,
preventing it from participating in unwanted side reactions during peptide bond formation. The
hydrochloride salt form enhances the compound's stability and handling characteristics.

Below is a summary of the key quantitative data for H-D-Thr-OBz|-HCI:

Property Value Reference
Molecular Formula C11H16CINO3 [1]
Molecular Weight 245.70 g/mol [1][2]

CAS Number 75748-36-6 [1]
Appearance White to off-white solid/powder

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b570760?utm_src=pdf-interest
https://www.benchchem.com/product/b570760?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-D-threoninate-hydrogen-chloride-_1_1
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-D-threoninate-hydrogen-chloride-_1_1
https://cymitquimica.com/products/3B-T2677/33645-24-8/l-threonine-benzyl-ester-hydrochloride/
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-D-threoninate-hydrogen-chloride-_1_1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Note: The L-isomer, H-L-Thr-OBzl-HCI, has the same molecular formula and weight, but a
different CAS number: 33645-24-8[3][2].

Experimental Protocols

As an Al, | have not personally conducted laboratory experiments. However, a general method
for the synthesis of Threonine benzyl ester hydrochloride involves the esterification of threonine
with benzyl alcohol in the presence of an acid catalyst like thionyl chloride (SOCI2)[4]. This
reaction is typically performed in a well-ventilated fume hood due to the exothermic nature and
generation of HCI gas[4].

Logical Relationship Diagram

The following diagram illustrates the relationship between the parent compound and its key
identifiers.
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Caption: Key properties of H-D-Thr-OBzI-HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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